Cas no 1805475-66-4 (Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate
• CAS No: 1805475-66-4
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4947186
• Update Time: 2025-10-30

Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)7-4-3-6(5-17)9(20-12(15)16)8(7)10(13)14/h3-4,10,12H,2H2,1H3
• InChI Key： ODOLNHNSPCCRRM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=CC=1C(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate

Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805475-66-4): A Comprehensive Overview

Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805475-66-4) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and the development of advanced materials.

The molecular structure of Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate is composed of a benzoate core with a cyano group, a difluoromethoxy substituent, and a difluoromethyl group. These functional groups contribute to the compound's distinct chemical properties and reactivity. The presence of fluorine atoms, in particular, imparts enhanced stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity.

In addition to its pharmaceutical applications, Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate has been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C reported that this compound can be used as an electron transport material in organic solar cells, enhancing their efficiency and stability.

The synthesis of Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-bromo-5-cyanoanisole with difluoroacetic acid followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic methods, further enhancing the appeal of this compound.

The physicochemical properties of Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate have been extensively studied. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, while Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in new therapeutic areas and advanced materials applications. The interdisciplinary nature of this research underscores the compound's versatility and broad impact across multiple scientific domains.

In conclusion, Ethyl 4-cyano-3-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805475-66-4) is a highly versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development, paving the way for innovative solutions in these fields.